Cas no 2309467-87-4 (1-(2-Aminoethyl)cyclohexane-1-carboxylic acid;hydrochloride)

• Product Name: 1-(2-Aminoethyl)cyclohexane-1-carboxylic acid;hydrochloride
• CAS No: 2309467-87-4
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 6593453
• PubChem ID: 67519696
• Update Time: 2025-05-20

1-(2-Aminoethyl)cyclohexane-1-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)cyclohexane-1-carboxylic acid hydrochloride
• SCHEMBL2745410
• EN300-6764269
• 2309467-87-4
• 1-(2-aminoethyl)cyclohexane-1-carboxylic acid;hydrochloride
• 1-(2-Aminoethyl)cyclohexane-1-carboxylic acid;hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c10-7-6-9(8(11)12)4-2-1-3-5-9;/h1-7,10H2,(H,11,12);1H
• InChI Key： KDHJRBMAVVBSKJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CCN)CCCCC1)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-(2-Aminoethyl)cyclohexane-1-carboxylic acid;hydrochloride

1-(2-Aminoethyl)cyclohexane-1-carboxylic acid hydrochloride (CAS No 2309467-87-4)

The compound 1-(2-Aminoethyl)cyclohexane-1-carboxylic acid hydrochloride, identified by the CAS registry number 2309467-87-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclohexane ring with an aminoethyl group and a carboxylic acid moiety, further complexed with a hydrochloride ion. The molecule's structure lends itself to various applications, particularly in drug delivery systems and as an intermediate in the synthesis of more complex bioactive compounds.

Recent studies have highlighted the potential of 1-(2-Aminoethyl)cyclohexane-1-carboxylic acid hydrochloride in enhancing drug solubility and bioavailability. Researchers have explored its ability to act as a carrier for poorly soluble drugs, leveraging its amphiphilic nature to form stable complexes with hydrophobic molecules. This property has been extensively investigated in the context of anticancer drugs, where improving drug delivery efficiency is critical for therapeutic success.

The synthesis of CAS No 2309467-87-4 involves a multi-step process that begins with the preparation of the cyclohexane carboxylic acid derivative. The introduction of the aminoethyl group is typically achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. The final step involves protonation of the carboxylic acid group to form the hydrochloride salt, ensuring optimal stability and solubility for subsequent applications.

In terms of pharmacokinetics, 1-(2-Aminoethyl)cyclohexane-1-carboxylic acid hydrochloride has shown promising results in preclinical studies. Its ability to penetrate cellular membranes efficiently suggests potential use in targeted drug delivery systems. Additionally, its biocompatibility has been assessed in vitro, demonstrating minimal cytotoxicity at therapeutic concentrations, which further underscores its suitability for medical applications.

The latest advancements in computational chemistry have enabled researchers to predict the binding affinities of CAS No 2309467-87-4 with various biological targets. Molecular docking studies have revealed potential interactions with key enzymes involved in metabolic pathways, indicating its potential role as an enzyme inhibitor or modulator. These findings are currently being validated through experimental studies to explore its therapeutic potential further.

In conclusion, 1-(2-Aminoethyl)cyclohexane-1-carboxylic acid hydrochloride (CAS No 2309467-87-4) represents a versatile compound with wide-ranging applications in pharmaceutical research and development. Its unique chemical properties, combined with recent scientific advancements, position it as a valuable tool in the design and synthesis of novel therapeutic agents.